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Compound of Interest

Compound Name: Sodium biselenite

Cat. No.: B1261200

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation of Selenite Broth, a
selective enrichment medium used for the isolation of Salmonella and some Shigella species
from clinical and food samples. The protocol is based on the formulation by Leifson, which
utilizes sodium biselenite as a selective agent to inhibit the growth of coliforms and other
gram-negative and gram-positive bacteria.[1][2][3]

Principle

Selenite Broth facilitates the recovery of Salmonella species from samples where they may be
present in low numbers.[4][5] The selective action of the medium is attributed to sodium
biselenite, which inhibits the growth of many commensal intestinal bacteria, such as E. coli
and enterococci.[2][6] The broth contains peptone or tryptone as a source of nitrogen and
amino acids.[5][7] Lactose is included as a fermentable carbohydrate; the acid produced from
its fermentation helps to counteract the increase in pH that occurs as selenite is reduced by
bacterial growth, thus maintaining the selective environment.[2][4] Sodium phosphate acts as a
buffer to maintain a stable pH and reduce the toxicity of selenite.[2][4][5]

Quantitative Data Summary

The following table summarizes the typical composition for the preparation of 1 liter of Selenite
Broth.
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Component

Amount (gramslliter)

Purpose

Provides essential nutrients,

including nitrogenous and

Peptone or Tryptone 5.0
carbonaceous compounds,
and amino acids.[4][5][7]
Fermentable carbohydrate
Lactose 4.0 source; maintains the pH of
the medium.[2][4][5]
Disodium Hydrogen Buffering agent to maintain a
Phosphate (or Sodium 10.0 stable pH and reduce selenite
Phosphate) toxicity.[2][4][5]
] ] ) ) Selective agent to inhibit the
Sodium Biselenite (Sodium
4.0 growth of non-target

Hydrogen Selenite)

organisms.[1][2][4][5]

Experimental Protocol

This protocol details the steps for preparing 1 liter of Selenite Broth.

Materials:

e Peptone or Tryptone

e Lactose

e Disodium Hydrogen Phosphate

+ Sodium Biselenite (Sodium Hydrogen Selenite) - Caution: Highly toxic and corrosive agent.

Handle with appropriate personal protective equipment.[3][4]

o Purified/distilled water

o 1-liter flask or bottle

e Magnetic stirrer and stir bar (optional)
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e Heating plate or boiling water bath
 Sterile test tubes or final containers
e pH meter

Procedure:

» Dissolve the Base Components: In a 1-liter flask, add 19 grams of the selenite broth base
(comprising 5g peptone, 4g lactose, and 10g disodium hydrogen phosphate) to 1 liter of
purified or distilled water.[4][5][8] Alternatively, some protocols suggest dissolving the
sodium biselenite first.[1][2]

Add Sodium Biselenite: Carefully weigh and add 4.0 grams of sodium biselenite to the
solution.[2][4][5] Mix well until all components are dissolved. Gentle warming can be applied
to aid dissolution.[4][5]

pH Adjustment: Check the pH of the medium and adjust to a final pH of 7.0 £ 0.2 at 25°C if
necessary.[5]

Dispense: Distribute the prepared broth into sterile test tubes or other final containers.[4][5]

Sterilization: Sterilize the medium in a boiling water bath or by using free-flowing steam for
10-30 minutes.[1][4][5] DO NOT AUTOCLAVE, as excessive heat is detrimental to the
performance of the broth.[1][4][5]

Storage: After sterilization, cool the broth to room temperature. The prepared medium should
be stored at 2-8°C in a tightly closed container, protected from light.[3]

Quality Control: Before use, visually inspect the broth. A large amount of red precipitate at
the bottom of the tube indicates the reduction of selenite, and such tubes should be
discarded.[4][5]

Visualizations

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
http://tools.thermofisher.com/content/sfs/brochures/BT-SPEC-0143.pdf
https://www.benchchem.com/product/b1261200?utm_src=pdf-body
https://microbiologyinfo.com/selenite-f-broth-composition-principle-uses-preparation-and-result-interpretation/
https://microbenotes.com/selenite-f-broth/
https://www.benchchem.com/product/b1261200?utm_src=pdf-body
https://www.benchchem.com/product/b1261200?utm_src=pdf-body
https://microbenotes.com/selenite-f-broth/
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://microbiologyinfo.com/selenite-f-broth-composition-principle-uses-preparation-and-result-interpretation/
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://microbiologyinfo.com/selenite-f-broth-composition-principle-uses-preparation-and-result-interpretation/
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://microbeonline.com/selenite-broth-composition-uses/
https://www.himedialabs.com/media/TD/MM052.pdf
http://exodocientifica.com.br/_technical-data/M052.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
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Caption: Workflow for the preparation of Selenite Broth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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